2-(benzylthio)-N-(2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl)acetamide

• IUPAC Name: 2-benzylsulfanyl-N-[2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl]acetamide
• InChI: InChI=1S/C20H25NO3S/c1-20(23,12-16-8-10-18(24-2)11-9-16)15-21-19(22)14-25-13-17-6-4-3-5-7-17/h3-11,23H,12-15H2,1-2H3,(H,21,22)
• InChI Key: ZSCYPZYAQQABBG-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=CC=C(C=C1)OC)(CNC(=O)CSCC2=CC=CC=C2)O
• Molecular Formula: C20H25NO3S
• Molecular Weight: 359.5 g/mol
• CAS No.: 1448130-13-9

Description

2-(benzylthio)-N-(2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl)acetamide is a useful research compound. Its molecular formula is C20H25NO3S and its molecular weight is 359.48. The purity is usually 95%.
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Scientific Research Applications

Organic Synthesis and Structural Analysis

The crystal structure analysis of related compounds, such as 2-acetamido-N-benzyl-2-(methoxyamino)acetamides, has provided insights into the linear and bent conformations of the acetamidoacetamide moiety. These structural studies have laid the groundwork for understanding the molecular basis of their anticonvulsant activities, comparing stereochemical similarities with known anticonvulsants like phenytoin (Camerman et al., 2005). Additionally, the synthesis and dynamic NMR properties of closely related compounds have been explored to understand their chemical behavior and potential applications in medicinal chemistry (Samimi et al., 2010).

Anticonvulsant Activities

Research has delved into the anticonvulsant activities of functionalized N-benzyl 2-acetamidoacetamides, highlighting the importance of the 2-acetamido substituent in modulating pharmacological activity. These studies have been instrumental in designing compounds with potential therapeutic applications, demonstrating the critical role of molecular modifications in achieving desired biological effects (Choi et al., 1996).

Catalysis and Synthetic Applications

The development of novel catalytic processes, such as iron-catalyzed benzylation of 1,3-dicarbonyl compounds, has been facilitated by understanding the chemical properties of related acetamides. These methodologies contribute to greener and more efficient synthesis routes for pharmaceuticals and other organic molecules, emphasizing the relevance of acetamides in synthetic organic chemistry (Kischel et al., 2007).

Pharmaceutical Intermediates

The compound and its analogs have been investigated as intermediates in the synthesis of pharmaceuticals, particularly in the context of producing analgesic and antipyretic drugs. The chemoselective acetylation of aminophenols to produce N-(2-hydroxyphenyl)acetamide, an intermediate in the synthesis of antimalarial drugs, exemplifies the utility of these compounds in medicinal chemistry (Magadum & Yadav, 2018).

Environmental and Agricultural Applications

The microbial transformation of benzoxazolinone and benzoxazinone allelochemicals has been studied to understand the fate of these compounds in agricultural environments. These findings have implications for the use of crop residues in weed and pest management, showcasing the broader environmental significance of research into such compounds (Fomsgaard et al., 2004).